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Compound of Interest

Compound Name: 4-Ethyloctanoic acid

Cat. No.: B107198 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction: 4-Ethyloctanoic acid (CAS No. 16493-80-4) is a branched-chain fatty acid that

has garnered interest in various scientific fields, including flavor and fragrance science as well

as in the study of animal metabolism.[1] A thorough understanding of its physical properties is

fundamental for its application in research and development, particularly in areas such as

formulation, chemical synthesis, and biological activity assessment. This technical guide

provides a detailed overview of the key physical characteristics of 4-ethyloctanoic acid,

complete with methodologies for their determination.

Core Physical and Chemical Properties
The fundamental physical and chemical identifiers for 4-Ethyloctanoic acid are summarized

below.
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Identifier Value

Molecular Formula C10H20O2[2]

Molecular Weight 172.26 g/mol [3][4]

IUPAC Name 4-ethyloctanoic acid[3]

CAS Number 16493-80-4[4]

Physical Description Liquid with a fruity, floral aroma.[3]

Quantitative Physical Properties
The following table summarizes the key quantitative physical properties of 4-Ethyloctanoic
acid.

Property Value Conditions

Boiling Point 163 °C at 760 mm Hg[1][4]

110 °C at 1.00 mm Hg[3]

Density 0.904 g/mL at 25 °C[4][5]

0.898 - 0.908 g/mL Not specified[3]

Refractive Index 1.439 at 20 °C (n20/D)[4]

1.430 - 1.439 Not specified[3]

Solubility Slightly soluble in water.[1][3]

Soluble in DMSO (25 mg/mL)

and hexane.[1][5]

Sonication is recommended for

DMSO.[5]

Flash Point 100 °C (212 °F) Closed cup[1]

pKa (Predicted) 4.79 ± 0.10

Experimental Protocols
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Detailed experimental methodologies for determining the key physical properties of 4-
Ethyloctanoic acid are outlined below. These protocols are based on standard laboratory

practices for organic compounds and fatty acids.

Determination of Boiling Point
The boiling point of 4-Ethyloctanoic acid can be determined using ebulliometry or

thermogravimetric analysis (TGA).

Ebulliometry Method:

Apparatus: A standard distillation apparatus is assembled, consisting of a round-bottom

flask, a heating mantle, a distillation head with a thermometer, a condenser, and a receiving

flask. For reduced pressure measurements, a vacuum pump and a manometer are

connected to the apparatus.

Procedure:

A sample of 4-Ethyloctanoic acid is placed in the round-bottom flask along with boiling

chips.

The apparatus is sealed, and if applicable, the system is evacuated to the desired

pressure.

The sample is heated gently.

The temperature at which the liquid boils and its vapor is in equilibrium with the liquid is

recorded as the boiling point. This is indicated by a stable temperature reading on the

thermometer as the vapor condenses.

Determination of Density
The density of liquid 4-Ethyloctanoic acid can be accurately measured using a pycnometer or

a hydrometer.

Pycnometer Method:
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Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it) and an analytical balance.

Procedure:

The empty pycnometer is cleaned, dried, and weighed.

The pycnometer is filled with distilled water and weighed to determine its volume at a

specific temperature.

The pycnometer is then emptied, dried, and filled with 4-Ethyloctanoic acid.

The filled pycnometer is weighed again.

The density is calculated by dividing the mass of the 4-Ethyloctanoic acid by the volume

of the pycnometer.

Determination of Refractive Index
The refractive index, a measure of how light propagates through a substance, is determined

using a refractometer.

Abbe Refractometer Method:

Apparatus: An Abbe refractometer with a light source and a temperature-controlled prism.

Procedure:

The refractometer is calibrated using a standard of known refractive index (e.g., distilled

water).

A few drops of 4-Ethyloctanoic acid are placed on the prism of the refractometer.

The prism is closed, and the temperature is allowed to stabilize to 20 °C.

Light is passed through the sample, and the eyepiece is adjusted until the dividing line

between the light and dark fields is sharp and centered on the crosshairs.

The refractive index is read directly from the instrument's scale.
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Determination of Solubility
A qualitative and semi-quantitative assessment of solubility can be performed through direct

observation.

Procedure:

Apparatus: Test tubes, vortex mixer, and analytical balance.

Qualitative Assessment:

A small, measured amount of 4-Ethyloctanoic acid (e.g., 10 mg) is added to a test tube

containing a known volume of the solvent (e.g., 1 mL of water, ethanol, or hexane).

The mixture is agitated vigorously using a vortex mixer.

The solution is observed for the presence of a single phase (soluble), two distinct phases

(insoluble), or partial dissolution (slightly soluble).

Semi-Quantitative Assessment (for DMSO):

A known mass of 4-Ethyloctanoic acid is added to a specific volume of DMSO to achieve

the target concentration (e.g., 25 mg/mL).

The mixture is subjected to sonication to aid dissolution.

The solution is visually inspected for complete dissolution.

Visualizing Experimental Workflow
The following diagram illustrates a generalized workflow for the experimental determination of

the boiling point of 4-Ethyloctanoic acid.
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Boiling Point Determination Workflow

Preparation

Measurement

Pressure Control (Optional)

Result
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Observe for Boiling
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Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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